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Compound of Interest

Compound Name: 5-Bromo-3,3-dimethylindoline

Cat. No.: B1352814 Get Quote

An In-depth Technical Guide to 5-Bromo-3,3-dimethylindoline

This technical guide provides a comprehensive overview of 5-Bromo-3,3-dimethylindoline, a

key intermediate in synthetic organic chemistry and drug discovery. It is intended for

researchers, scientists, and professionals in drug development, offering detailed information on

its physicochemical properties, synthesis, and potential applications.

Physicochemical Properties
5-Bromo-3,3-dimethylindoline is a halogenated derivative of dimethylindoline. The presence

of the bromine atom at the 5-position provides a reactive handle for further functionalization,

making it a valuable building block in the synthesis of more complex molecules.
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Property Value Reference

CAS Number 53388-86-6 [1][2]

Molecular Formula C₁₀H₁₂BrN [2]

Molecular Weight 226.12 g/mol [1]

Purity ≥98% [1]

InChI Key
CPLGFHHNPVKTBM-

UHFFFAOYSA-N
[1]

Canonical SMILES
CC1(C2=C(C=C(C=C2)Br)N1)

C

Structure
The chemical structure of 5-Bromo-3,3-dimethylindoline consists of an indoline core with a

bromine atom substituted at the fifth position of the benzene ring and two methyl groups at the

third position of the pyrroline ring.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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